Cas no 383379-31-5 (2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

2-(2-Cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a specialized heterocyclic compound featuring a cyanoacetamido substituent and a tetrahydrobenzothiophene core. Its structural complexity makes it valuable as an intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of both cyano and carboxamide functional groups enhances its reactivity, enabling versatile derivatization for applications in medicinal chemistry and material science. The tetrahydrobenzothiophene scaffold contributes to its stability and potential bioactivity, making it useful in the development of compounds with tailored properties. This product is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure

383379-31-5 structure

Product Name:2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

CAS No:383379-31-5

MF:C₁₂H₁₃N₃O₂S

MW:263.315521001816

CID:3060867

PubChem ID:2143385

Update Time:2025-08-03

2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- <br>2-(2-Cyano-acetylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic a cid amide
- 2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- SR-01000014037-1
- 2-(2-cyanoacetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- MLS000103528
- 383379-31-5
- F1673-4496
- CHEMBL1336011
- AB00434829-04
- IQA37931
- SR-01000014037
- CS-0220014
- G34840
- Z56921115
- NSC-790958
- SCHEMBL5451052
- HMS2252O11
- SMR000017456
- EN300-05543
- NSC790958
- CCG-276135
- 2-[(2-cyanoacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- AKOS000282731
- 2-(2-Cyano-acetylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
- 2-[(cyanoacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- STK799711
- Inchi： 1S/C12H13N3O2S/c13-6-5-9(16)15-12-10(11(14)17)7-3-1-2-4-8(7)18-12/h1-5H2,(H2,14,17)(H,15,16)
- InChI Key： ZRFVSGBEVWRTBD-UHFFFAOYSA-N
- SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(CC#N)=O

Computed Properties

Exact Mass: 263.07284784Da
Monoisotopic Mass: 263.07284784Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 124Å²

2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

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TRC	B432543-50mg	2-(2-Cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5		50mg	$ 50.00	2022-06-07
TRC	B432543-100mg	2-(2-Cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5		100mg	$ 95.00	2022-06-07
TRC	B432543-500mg	2-(2-Cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5		500mg	$ 320.00	2022-06-07
Enamine	EN300-05543-0.05g	2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5	95%	0.05g	$42.0	2023-10-28
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Enamine	EN300-05543-0.5g	2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5	95%	0.5g	$175.0	2023-10-28
Enamine	EN300-05543-1.0g	2-(2-cyanoacetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	383379-31-5	95%	1g	$256.0	2023-04-29
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